![molecular formula C24H37N3O2 B6124176 N-benzyl-1'-(3,3-dimethylbutanoyl)-1,4'-bipiperidine-3-carboxamide](/img/structure/B6124176.png)
N-benzyl-1'-(3,3-dimethylbutanoyl)-1,4'-bipiperidine-3-carboxamide
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Overview
Description
N-benzyl-1'-(3,3-dimethylbutanoyl)-1,4'-bipiperidine-3-carboxamide, also known as BDPC, is a chemical compound that belongs to the class of piperidine derivatives. It has been studied for its potential use in various scientific research applications due to its unique chemical properties.
Scientific Research Applications
N-benzyl-1'-(3,3-dimethylbutanoyl)-1,4'-bipiperidine-3-carboxamide has been studied for its potential use in various scientific research applications, including neuropharmacology, medicinal chemistry, and drug discovery. It has been shown to have potential as a neuroprotective agent and a cognitive enhancer. Additionally, it has been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.
Mechanism of Action
N-benzyl-1'-(3,3-dimethylbutanoyl)-1,4'-bipiperidine-3-carboxamide acts as a selective dopamine reuptake inhibitor, meaning it increases the concentration of dopamine in the brain by preventing its reuptake. It also acts as a sigma receptor agonist, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
This compound has been shown to increase dopamine levels in the brain, leading to improved cognitive function and memory retention. It has also been shown to have neuroprotective effects, potentially preventing neuronal damage and death. Additionally, it has been studied for its potential use in the treatment of addiction, as it may reduce drug-seeking behavior.
Advantages and Limitations for Lab Experiments
One advantage of using N-benzyl-1'-(3,3-dimethylbutanoyl)-1,4'-bipiperidine-3-carboxamide in lab experiments is its unique chemical properties, which make it a useful tool for studying the effects of dopamine on the brain. However, one limitation is its potential toxicity, which may limit its use in certain experiments.
Future Directions
There are several future directions for research involving N-benzyl-1'-(3,3-dimethylbutanoyl)-1,4'-bipiperidine-3-carboxamide. One potential direction is the development of more selective dopamine reuptake inhibitors with fewer side effects. Another direction is the investigation of the sigma receptor agonist properties of this compound and its potential use in the treatment of neurodegenerative disorders. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound and its potential use in the treatment of addiction.
In conclusion, this compound is a unique chemical compound that has been studied for its potential use in various scientific research applications. Its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential uses of this compound in neuropharmacology, medicinal chemistry, and drug discovery.
Synthesis Methods
N-benzyl-1'-(3,3-dimethylbutanoyl)-1,4'-bipiperidine-3-carboxamide can be synthesized through a multi-step process involving the reaction of piperidine, benzyl chloride, and 3,3-dimethylbutanoyl chloride. The resulting product is purified through recrystallization and characterized through spectroscopic techniques such as NMR and IR.
properties
IUPAC Name |
N-benzyl-1-[1-(3,3-dimethylbutanoyl)piperidin-4-yl]piperidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H37N3O2/c1-24(2,3)16-22(28)26-14-11-21(12-15-26)27-13-7-10-20(18-27)23(29)25-17-19-8-5-4-6-9-19/h4-6,8-9,20-21H,7,10-18H2,1-3H3,(H,25,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HDCGKEFHIMFPJB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)CC(=O)N1CCC(CC1)N2CCCC(C2)C(=O)NCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H37N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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